1-(Bromomethyl)-2-(4-tert-butylphenoxy)benzene

• IUPAC Name: 1-(bromomethyl)-2-(4-tert-butylphenoxy)benzene
• InChI: InChI=1S/C17H19BrO/c1-17(2,3)14-8-10-15(11-9-14)19-16-7-5-4-6-13(16)12-18/h4-11H,12H2,1-3H3
• InChI Key: UHLUKGMICGQSIF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OC2=CC=CC=C2CBr
• Molecular Formula: C17H19BrO
• DSSTOX Substance ID: DTXSID501193461
• Molecular Weight: 319.2 g/mol
• CAS RN: 1427461-06-0

Description

1-(Bromomethyl)-2-(4-tert-butylphenoxy)benzene, also known as BTBPB, is a synthetic aromatic compound that has been extensively studied for its wide range of applications in the scientific community. This compound has become an important tool for researchers due to its unique properties and its ability to be used in a variety of experiments. In

Scientific Research Applications

Building Blocks in Molecular Electronics Aryl bromides like 1-(Bromomethyl)-2-(4-tert-butylphenoxy)benzene have been recognized as valuable building blocks in the synthesis of molecular wires. These compounds, including 4-bromophenyl tert-butyl sulfide and 1-bromo-4-(methoxymethyl)benzene, are used as precursors in the creation of various oligo(phenylenevinylene) and oligo(phenyleneethynylene) wires. This application is vital for advancements in molecular electronics, where efficient synthetic transformations are key (Stuhr-Hansen et al., 2005).

Catalytic Processes In the realm of catalysis, tert-butoxy radicals, which can be derived from compounds like this compound, play a significant role. These radicals are known for their efficient reaction with phenols, leading to the production of corresponding phenoxy radicals. This process has implications in various chemical reactions and can be significantly influenced by the solvent used, as demonstrated in the reaction rates and isotope effects (Das et al., 1981).

Synthesis of Binuclear Phthalocyanines this compound is also instrumental in the synthesis of novel compounds like 1,2-bis(3,4-dicyanophenoxymethyl)benzene. This compound acts as an intermediate in the formation of binuclear phthalocyanines, which are used in various applications, including as dyes and in photovoltaic cells (Tolbin et al., 2003).

Electrochemical and Ferromagnetic Couplings In electrochemical and ferromagnetic studies, this compound related compounds are used to understand complex reactions and properties. For instance, the synthesis and analysis of phenoxyl radicals and their electrochemical oxidation offer insights into the mechanisms of radical formation and their impact on material properties (Nishide et al., 2001).